Cas no 1509710-46-6 (3-(4-fluorophenyl)-2-hydroxybutanoic acid)

• Product Name: 3-(4-fluorophenyl)-2-hydroxybutanoic acid
• CAS No: 1509710-46-6
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6416526
• PubChem ID: 66287776
• Update Time: 2025-05-25

3-(4-fluorophenyl)-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-hydroxybutanoic acid
• 1509710-46-6
• EN300-1867041
• AKOS015632178

• Inchi： 1S/C10H11FO3/c1-6(9(12)10(13)14)7-2-4-8(11)5-3-7/h2-6,9,12H,1H3,(H,13,14)
• InChI Key： IZABLAWTMCLKRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-fluorophenyl)-2-hydroxybutanoic acid

Comprehensive Overview of 3-(4-fluorophenyl)-2-hydroxybutanoic acid (CAS No. 1509710-46-6): Properties, Applications, and Industry Insights

3-(4-fluorophenyl)-2-hydroxybutanoic acid (CAS No. 1509710-46-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The presence of both a hydroxy group and a fluorophenyl moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "fluorophenyl derivatives in drug discovery" or "hydroxybutanoic acid applications", reflecting the growing interest in this compound's potential.

The compound's CAS number 1509710-46-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends highlight its relevance in green chemistry and sustainable synthesis, aligning with global demands for eco-friendly pharmaceutical production. Questions such as "How to optimize the synthesis of 3-(4-fluorophenyl)-2-hydroxybutanoic acid?" or "What are the analytical methods for purity testing?" are commonly explored in academic forums, underscoring its technical importance.

From a structural perspective, the 4-fluorophenyl group enhances the compound's lipophilicity, which is pivotal for improving membrane permeability in drug candidates. Meanwhile, the 2-hydroxybutanoic acid segment offers chiral centers, enabling enantioselective applications—a hotspot in modern asymmetric catalysis. Searches for "chiral building blocks in API development" often lead to discussions involving this compound, further validating its industrial significance.

In analytical chemistry, advanced techniques like HPLC and NMR spectroscopy are employed to characterize 3-(4-fluorophenyl)-2-hydroxybutanoic acid, ensuring compliance with stringent quality standards. The compound's stability under various pH conditions and thermal profiles is another area of interest, frequently addressed in queries like "How to store fluorophenyl derivatives safely?". These practical considerations are vital for laboratories and manufacturers handling this material.

Emerging applications of CAS 1509710-46-6 extend to biocatalysis and enzyme-mediated transformations, where its functional groups serve as substrates for engineered enzymes. This aligns with the broader trend of biotechnology-driven synthesis, a topic dominating scientific literature. Additionally, its role in metabolite studies and prodrug design has been explored, answering niche queries such as "Can fluorophenyl acids act as prodrug precursors?".

To conclude, 3-(4-fluorophenyl)-2-hydroxybutanoic acid exemplifies the intersection of innovation and utility in fine chemicals. Its multifaceted applications—from pharmaceutical intermediates to research tools—make it a compound of enduring relevance. By addressing frequently searched topics like "synthetic routes for hydroxybutanoic acids" or "fluorophenyl compound stability", this overview bridges the gap between academic knowledge and industrial practice.